Cas no 51568-22-0 (Hexadecanoic acid,13,15-dioxo-)
51568-22-0 structure
Product Name:Hexadecanoic acid,13,15-dioxo-
CAS No:51568-22-0
MF:C16H28O4
MW:284.391125679016
CID:383892
PubChem ID:318734
Update Time:2025-04-19
Hexadecanoic acid,13,15-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid,13,15-dioxo-
- 13,15-dioxohexadecanoic acid
- 51568-22-0
- NSC257825
- NSC-257825
- DTXSID00312554
-
- Inchi: 1S/C16H28O4/c1-14(17)13-15(18)11-9-7-5-3-2-4-6-8-10-12-16(19)20/h2-13H2,1H3,(H,19,20)
- InChI Key: JTUHPKQVDKLPGI-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)CCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 284.19884
- Monoisotopic Mass: 284.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- Density: 1.01
- Boiling Point: 433.5°Cat760mmHg
- Flash Point: 230.1°C
- Refractive Index: 1.464
- PSA: 71.44
- LogP: 3.91030
Hexadecanoic acid,13,15-dioxo- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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